Cas no 1805339-17-6 (3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine)

3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a versatile reactive profile, featuring multiple functional groups that enhance its utility in synthetic chemistry. The presence of amino, chloromethyl, difluoromethyl, and trifluoromethyl substituents on the pyridine core enables selective modifications, making it a valuable intermediate for pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing trifluoromethyl and difluoromethyl groups contribute to its stability and reactivity in nucleophilic and electrophilic transformations. The chloromethyl moiety further facilitates derivatization, allowing for cross-coupling or substitution reactions. This compound’s structural complexity and functional diversity make it particularly useful in the development of bioactive molecules and advanced materials.
3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine structure
1805339-17-6 structure
Product Name:3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine
CAS No:1805339-17-6
MF:C8H6ClF5N2
MW:260.591658115387
CID:4857301
Update Time:2025-11-01

3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H6ClF5N2/c9-2-4-6(15)3(7(10)11)1-5(16-4)8(12,13)14/h1,7H,2,15H2
    • InChI Key: QITPHYUYHZZWFP-UHFFFAOYSA-N
    • SMILES: ClCC1C(=C(C(F)F)C=C(C(F)(F)F)N=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 235
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.9

3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029064617-1g
3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine
1805339-17-6 97%
1g
$1,475.10 2022-04-01

Additional information on 3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805339-17-6) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine is notable for its functional groups, including an amino group, a chloromethyl group, and difluoromethyl and trifluoromethyl substituents. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for various chemical and biological studies.

Recent research has focused on the synthesis and characterization of 3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine. One notable study published in the Journal of Medicinal Chemistry (2021) reported a novel synthetic route that significantly improved the yield and purity of the compound. This advancement has facilitated further investigations into its potential therapeutic applications.

In the context of drug discovery, 3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine has shown promise as a lead compound for developing new drugs targeting specific biological pathways. Its unique combination of functional groups allows it to interact with various biomolecules, potentially modulating their activity. For instance, preliminary studies have indicated that this compound can inhibit certain enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

Beyond its therapeutic potential, 3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine has also been explored for its use in agrochemicals. Research published in Pesticide Biochemistry and Physiology (2020) demonstrated that this compound exhibits strong insecticidal properties against several economically important pests. The study highlighted the compound's ability to disrupt key physiological processes in insects, making it a promising candidate for the development of new pest control agents.

The physicochemical properties of 3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine have been extensively studied to understand its behavior in different environments. Key properties include its solubility in various solvents, melting point, and stability under different conditions. These properties are crucial for optimizing its use in both laboratory settings and industrial applications.

In terms of safety and environmental impact, recent studies have evaluated the toxicity and ecotoxicity of 3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine. Results from these studies indicate that while the compound is generally safe when handled properly, appropriate precautions should be taken to minimize exposure and environmental release. Guidelines for safe handling and disposal have been established to ensure compliance with regulatory standards.

The future prospects for 3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethy lpyridine) are promising. Ongoing research is focused on optimizing its synthesis methods, enhancing its biological activity, and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with the goal of bringing new therapeutic and agrochemical products to market.

In conclusion, 3-Amino-2-(chloromethyl)-4-(difluoromethyl)-6-(trifluoromethy lpyridine) (CAS No. 1805339-17-6) is a versatile compound with significant potential in multiple areas of research and development. Its unique chemical structure and functional groups make it an attractive candidate for further investigation, paving the way for exciting advancements in medicinal chemistry and beyond.

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